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Compound of Interest

Compound Name: Tributylmethylammonium chloride

Cat. No.: B1206052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the versatile roles of

Tributylmethylammonium chloride (TMBAC) as a surfactant in material science. TMBAC, a

quaternary ammonium salt, finds utility as a phase-transfer catalyst, a structure-directing agent

in the synthesis of porous materials, and as a capping agent for the stabilization of

nanoparticles. While its primary application is in phase-transfer catalysis, its surfactant

properties are being explored in various material science domains, including nanoparticle

synthesis and drug delivery systems.

Physicochemical Properties of TMBAC
Tributylmethylammonium chloride is a quaternary ammonium salt with a molecular formula

of C₁₃H₃₀ClN.[1] Its structure comprises a central nitrogen atom bonded to three butyl groups

and one methyl group, with a chloride counter-ion.[2] This amphiphilic structure, featuring a

positively charged hydrophilic head and hydrophobic alkyl chains, underpins its function as a

surfactant and phase-transfer catalyst.[3]

Table 1: Physicochemical Data of Tributylmethylammonium Chloride
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Property Value Reference

Molecular Formula C₁₃H₃₀ClN [1]

Molecular Weight 235.84 g/mol [1]

Appearance
Colorless viscous liquid or

crystals
[4]

Melting Point 95-99 °C (for crystalline solid) [5]

Density 0.964 g/cm³ [5]

Solubility

Soluble in water, ethanol,

chloroform, and acetone.

Limited solubility in benzene

and ether.

[4]

Note: Specific quantitative data on the surfactant properties of TMBAC, such as Critical Micelle

Concentration (CMC) and surface tension, are not readily available in the literature. The data

presented here are based on general properties of quaternary ammonium salts and should be

experimentally verified for specific applications.

Applications in Material Science
Phase-Transfer Catalyst
TMBAC is widely recognized as an efficient and economical phase-transfer catalyst (PTC).[4]

[6] It facilitates reactions between reactants in immiscible phases (e.g., aqueous and organic)

by transferring one of the reactants across the phase boundary.[3]

Mechanism of Phase-Transfer Catalysis:

The quaternary ammonium cation (Q⁺) of TMBAC forms an ion pair with the reactant anion

(A⁻) in the aqueous phase. This ion pair (Q⁺A⁻) is sufficiently lipophilic to diffuse into the

organic phase, where it reacts with the organic substrate (RX). The resulting product (RA)

remains in the organic phase, and the catalyst cation (Q⁺) pairs with the leaving group anion

(X⁻) to form Q⁺X⁻. This new ion pair then returns to the aqueous phase, where the catalyst

cation can again pair with a reactant anion, thus continuing the catalytic cycle.
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Caption: Mechanism of Phase-Transfer Catalysis with TMBAC.
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Experimental Protocol: Synthesis of an Ether via Williamson Ether Synthesis (Illustrative

Example)

This protocol is a general representation of a phase-transfer catalyzed reaction where TMBAC

can be utilized.

Materials:

Alkyl halide (e.g., 1-bromooctane)

Phenol

Sodium hydroxide (NaOH)

Tributylmethylammonium chloride (TMBAC)

Toluene

Deionized water

Dichloromethane

Anhydrous magnesium sulfate

Rotary evaporator

Separatory funnel

Standard glassware for organic synthesis

Procedure:

Prepare a 50% (w/v) aqueous solution of NaOH.

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the

phenol (1 equivalent) and TMBAC (0.05-0.1 equivalents) in toluene.

Add the aqueous NaOH solution to the flask.
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Add the alkyl halide (1.1 equivalents) to the reaction mixture.

Heat the mixture to 80-90°C and stir vigorously for 4-6 hours. Monitor the reaction progress

by Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Transfer the mixture to a separatory funnel and separate the organic and aqueous layers.

Extract the aqueous layer with dichloromethane (2 x 50 mL).

Combine the organic layers and wash with deionized water (2 x 100 mL) and then with brine

(1 x 100 mL).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

Purify the crude product by column chromatography on silica gel to obtain the desired ether.

Structure-Directing Agent in Porous Material Synthesis
Quaternary ammonium surfactants like TMBAC can act as structure-directing agents (SDAs) in

the synthesis of mesoporous materials, such as zeolites and silica nanoparticles.[7] The

surfactant molecules self-assemble into micelles, which serve as templates around which the

inorganic precursors (e.g., silica or aluminosilicate) hydrolyze and condense.[8] Subsequent

removal of the organic template leaves a porous structure with a controlled pore size and high

surface area.

Synthesis of Mesoporous Silica
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Caption: Workflow for Mesoporous Silica Synthesis using TMBAC as a Structure-Directing

Agent.

Experimental Protocol: Synthesis of Mesoporous Silica Nanoparticles (Adapted from protocols

for similar quaternary ammonium surfactants)

This protocol is adapted from the synthesis of mesoporous silica using cetyltrimethylammonium

bromide (CTAB) and is expected to be applicable for TMBAC with potential optimization.

Materials:

Tributylmethylammonium chloride (TMBAC)

Tetraethyl orthosilicate (TEOS)

Ethanol

Ammonium hydroxide (28-30% solution)

Deionized water

Centrifuge

Furnace for calcination

Procedure:

Template Solution Preparation: In a round-bottom flask, dissolve 1.0 g of TMBAC in a

mixture of 480 mL of deionized water and 100 mL of ethanol. Stir the solution vigorously for

30 minutes at room temperature.

pH Adjustment: Add 3.5 mL of ammonium hydroxide to the template solution and adjust the

temperature to 40°C.

Silica Formation: While maintaining vigorous stirring, add 5.0 mL of TEOS dropwise to the

solution. Continue stirring for 2 hours. A white precipitate of silica nanoparticles will form.
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Purification: Collect the nanoparticles by centrifugation at 10,000 rpm for 15 minutes. Wash

the particles sequentially with deionized water and ethanol (three times each) to remove

unreacted reagents.

Template Removal (Calcination): Dry the purified nanoparticles in an oven at 60°C overnight.

To remove the TMBAC template, calcine the dried powder in a furnace at 550°C for 5 hours

in air.

Characterization: The resulting mesoporous silica nanoparticles can be characterized by

Transmission Electron Microscopy (TEM) for morphology and size, Nitrogen adsorption-

desorption analysis (BET) for surface area and pore size distribution, and Fourier-Transform

Infrared Spectroscopy (FTIR) to confirm the removal of the organic template.

Capping Agent in Nanoparticle Synthesis
TMBAC can function as a capping agent to control the growth and prevent the agglomeration

of metallic and metal oxide nanoparticles during their synthesis.[9] The TMBAC molecules

adsorb onto the nanoparticle surface, providing electrostatic and steric stabilization. The

positively charged quaternary ammonium head group creates repulsive forces between

particles, while the hydrophobic butyl chains provide a steric barrier.[6]
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Caption: General Workflow for Nanoparticle Synthesis with TMBAC as a Capping Agent.

Experimental Protocol: Synthesis of Gold Nanoparticles (AuNPs) (Adapted from protocols for

similar quaternary ammonium surfactants)
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This protocol is adapted from the seed-mediated growth method using CTAB and provides a

framework for using TMBAC.

Materials:

Tetrachloroauric(III) acid (HAuCl₄)

Sodium borohydride (NaBH₄)

Tributylmethylammonium chloride (TMBAC)

L-Ascorbic acid

Deionized water

Centrifuge

Procedure:

Seed Solution Preparation:

Prepare a 0.2 M stock solution of TMBAC in deionized water.

In a flask, mix 5 mL of the TMBAC stock solution with 5 mL of 0.5 mM HAuCl₄.

While stirring vigorously, quickly inject 0.6 mL of ice-cold 0.01 M NaBH₄.

The solution color will change to brownish-yellow, indicating the formation of gold

nanoparticle seeds. Continue stirring for 2 minutes.

Growth Solution Preparation:

In a separate flask, mix 5 mL of the TMBAC stock solution with 5 mL of 0.5 mM HAuCl₄.

Add 70 µL of 0.1 M L-Ascorbic acid. The solution will turn colorless.

Nanoparticle Growth:

Add 12 µL of the seed solution to the growth solution.
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Allow the solution to stand undisturbed for at least 1 hour. The color will gradually change

to reddish-purple, indicating the growth of gold nanoparticles.

Purification:

Centrifuge the gold nanoparticle solution at 12,000 rpm for 10 minutes to pellet the

nanoparticles.

Remove the supernatant and resuspend the nanoparticles in deionized water.

Repeat the centrifugation and resuspension step two more times to remove excess

reagents.

Characterization:

The size and morphology of the synthesized AuNPs can be characterized using TEM.

The optical properties can be analyzed using UV-Vis Spectroscopy, which should show a

characteristic surface plasmon resonance peak for gold nanoparticles.

Dynamic Light Scattering (DLS) can be used to determine the hydrodynamic diameter and

size distribution of the nanoparticles in solution.

Applications in Drug Delivery
The use of TMBAC as a surfactant in drug delivery systems is an emerging area of interest.

Quaternary ammonium compounds can self-assemble into micelles or be used to stabilize

nanoemulsions and polymeric nanoparticles, which can encapsulate and deliver therapeutic

agents.[10][11] The positive surface charge imparted by TMBAC can enhance interaction with

negatively charged cell membranes, potentially improving drug uptake.

Table 2: Potential Applications of TMBAC in Drug Delivery Formulations
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Formulation Type Potential Role of TMBAC Desired Outcome

Micellar Drug Delivery
Forms micelles to encapsulate

hydrophobic drugs

Increased drug solubility and

bioavailability

Nanoemulsions
Stabilizes oil-in-water

emulsions

Enhanced stability and delivery

of lipophilic drugs

Polymeric Nanoparticles

Acts as a stabilizer during

polymerization or a surface

modifying agent

Controlled drug release and

targeted delivery

Experimental Protocol: Preparation of a TMBAC-Stabilized Nanoemulsion for Topical Drug

Delivery (Conceptual Protocol)

This is a conceptual protocol illustrating how TMBAC could be used. Specific parameters would

need to be optimized based on the drug and oil phase used.

Materials:

Hydrophobic drug

Oil phase (e.g., medium-chain triglycerides)

Tributylmethylammonium chloride (TMBAC)

Co-surfactant (e.g., ethanol, propylene glycol)

Deionized water

High-shear homogenizer or ultrasonicator

Procedure:

Oil Phase Preparation: Dissolve the hydrophobic drug in the oil phase at a predetermined

concentration.

Aqueous Phase Preparation: Dissolve TMBAC and the co-surfactant in deionized water.
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Emulsification: Slowly add the oil phase to the aqueous phase while stirring.

Homogenization: Subject the coarse emulsion to high-shear homogenization or

ultrasonication to reduce the droplet size to the nano-range.

Characterization:

Droplet size, polydispersity index, and zeta potential of the nanoemulsion should be

measured using DLS.

The encapsulation efficiency of the drug can be determined by separating the

nanoemulsion from the aqueous phase (e.g., by ultracentrifugation) and measuring the

concentration of free drug in the aqueous phase.

The stability of the nanoemulsion can be assessed by monitoring changes in droplet size

and for any signs of phase separation over time at different storage conditions.

Conclusion
Tributylmethylammonium chloride is a versatile quaternary ammonium salt with established

applications as a phase-transfer catalyst and emerging potential as a surfactant in material

science. Its ability to act as a structure-directing agent and a capping agent opens up

possibilities for the controlled synthesis of porous materials and nanoparticles. Further research

is warranted to fully characterize its surfactant properties and explore its utility in advanced

drug delivery systems. The protocols provided herein, adapted from methodologies for

structurally similar compounds, offer a solid foundation for researchers to begin exploring the

diverse applications of TMBAC in their own work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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